2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine

• IUPAC Name: 2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]ethanamine
• InChI: InChI=1S/C7H10F3N3/c1-5-4-6(7(8,9)10)12-13(5)3-2-11/h4H,2-3,11H2,1H3
• InChI Key: SHUCOXQGYVIPDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN)C(F)(F)F
• Molecular Formula: C7H10F3N3
• DSSTOX Substance ID: DTXSID60586335
• Molecular Weight: 193.17 g/mol
• CAS No.: 925154-89-8

Description

2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine, also known as 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethanamine, is an organic compound belonging to the class of pyrazoles. It is a colorless solid, with a molecular formula of C5H7F3N2. Pyrazoles are heterocyclic compounds containing a five-membered ring made up of three carbon atoms and two nitrogen atoms. Pyrazoles are important synthetic intermediates in the synthesis of various drugs and other compounds.

Scientific Research Applications

Anti-inflammatory and Antibacterial Agents

Trifluoromethylpyrazoles, including compounds similar to 2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine, have been extensively studied for their anti-inflammatory and antibacterial properties. The presence of a trifluoromethyl group, especially at the 3- or 5-position of the pyrazole nucleus, significantly influences the activity profile of these compounds. This highlights the potential of such compounds in medicinal chemistry for developing novel anti-inflammatory and antibacterial agents with minimal side effects (Kaur, Kumar, & Gupta, 2015).

Heterocyclic Compound Synthesis

Compounds related to this compound serve as valuable building blocks in the synthesis of various heterocyclic compounds, such as pyrazolo-imidazoles, thiazoles, spiropyridines, and others. Their unique reactivity offers mild reaction conditions for generating versatile cynomethylene dyes and other heterocyclic compounds, underlining their importance in synthetic and medicinal chemistry (Gomaa & Ali, 2020).

Inhibition of Monoamine Oxidase

Pyrazoline derivatives, including those related to this compound, have been recognized as promising scaffolds for monoamine oxidase (MAO) inhibition. Substitution at specific positions of the pyrazoline nucleus has shown significant activity towards MAO, indicating potential therapeutic applications for managing conditions related to neurotransmitter imbalances (Mathew, Suresh, Anbazhagan, & Mathew, 2013).

Anticancer Agents

Recent updates in the synthesis of pyrazoline derivatives have focused on their development as new anticancer agents. The research on pyrazoline derivatives' biological activity has indicated their significant potential in anticancer applications, motivating further investigation into these compounds for therapeutic use (Ray et al., 2022).

Neurodegenerative Disorders

Pyrazolines are known for their neuroprotective properties, making them significant in treating neurodegenerative diseases such as Alzheimer’s disease (AD), Parkinson’s disease (PD), and psychiatric disorders. Their ability to inhibit acetylcholine esterase (AChE) and monoamine oxidase (MAO A/B) suggests their utility in managing these diseases (Ahsan et al., 2022).

Safety and Hazards

The safety data sheet for “2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine” indicates that it may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system. Precautionary measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Mechanism of Action

Mode of Action

It is known that the trifluoromethyl group often imparts unique physicochemical properties to a molecule, which can influence its interaction with biological targets .

Result of Action

As a new chemical entity, its biological activity, efficacy, and potential therapeutic uses are areas of ongoing research .

Biochemical Analysis

Biochemical Properties

2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethanamine plays a significant role in biochemical reactions due to its unique structure. It interacts with various enzymes, proteins, and other biomolecules. The compound’s trifluoromethyl group is known to enhance its binding affinity to certain enzymes, making it a potent inhibitor or activator depending on the context. For instance, it has been observed to interact with cytochrome P450 enzymes, influencing their activity and thereby affecting metabolic pathways . The nature of these interactions is primarily based on the compound’s ability to form hydrogen bonds and hydrophobic interactions with the active sites of enzymes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to affect the MAPK/ERK signaling pathway, leading to altered gene expression and cellular responses . Additionally, it impacts cellular metabolism by inhibiting or activating key metabolic enzymes, thereby influencing the overall metabolic flux within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound’s trifluoromethyl group enhances its ability to bind to enzyme active sites, leading to enzyme inhibition or activation. This binding interaction often results in conformational changes in the enzyme structure, thereby modulating its activity . Furthermore, the compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under ambient conditions but may degrade over extended periods, leading to reduced efficacy . Long-term exposure to the compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular function, including altered cell proliferation and differentiation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects by modulating enzyme activity and metabolic pathways. At high doses, it can lead to toxic or adverse effects, including respiratory irritation, skin irritation, and eye irritation . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing significant toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, influencing the metabolism of other compounds within the cell . The compound’s impact on metabolic flux and metabolite levels is significant, as it can alter the balance of metabolic intermediates and end products. This modulation of metabolic pathways can have downstream effects on cellular function and overall organismal health.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound’s hydrophobic nature allows it to diffuse across cell membranes, while its interactions with transport proteins facilitate its distribution to various cellular compartments . The localization and accumulation of the compound within specific tissues can influence its overall efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . Its localization within the mitochondria, for instance, can influence mitochondrial function and energy metabolism. Additionally, the compound’s presence in the nucleus can affect gene expression by interacting with nuclear proteins and transcription factors.